N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H23ClN2O4/c1-27-18-10-5-14(12-19(18)28-2)20(25)15-4-3-11-24(13-15)21(26)23-17-8-6-16(22)7-9-17/h5-10,12,15H,3-4,11,13H2,1-2H3,(H,23,26)
• InChI Key: OEHYLXHMGLRKRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2CCCN(C2)C(=O)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H23ClN2O4
• Molecular Weight: 402.9 g/mol

Description

N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide, also known as CEP-1347, is a chemical compound that has been widely studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide exerts its neuroprotective effects by inhibiting the activation of JNK, a protein kinase that is involved in the phosphorylation of c-Jun, a transcription factor that promotes neuronal cell death. By inhibiting the activation of JNK, this compound prevents the phosphorylation of c-Jun and promotes neuronal survival.
Biochemical and Physiological Effects:
This compound has been shown to have neuroprotective effects in various animal models of neurological disorders. It has been shown to reduce the loss of dopaminergic neurons in a mouse model of Parkinson's disease, and to improve cognitive function in a rat model of Alzheimer's disease. Additionally, it has been shown to reduce the accumulation of mutant huntingtin protein in a mouse model of Huntington's disease.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its neuroprotective effects in various animal models of neurological disorders. However, it also has some limitations, including its relatively low potency and selectivity for JNK inhibition, and its potential for off-target effects.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide, including the development of more potent and selective JNK inhibitors, the investigation of its potential therapeutic applications in other neurological disorders, and the exploration of its mechanisms of action at the molecular level. Additionally, further studies are needed to determine the optimal dosing and administration regimens for this compound in humans.

Synthesis Methods

N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide can be synthesized through a multistep process involving the reaction of 4-chlorobenzoyl chloride with piperidine, followed by the reaction of the resulting intermediate with 3,4-dimethoxybenzoic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

N-(4-chlorophenyl)-3-(3,4-dimethoxybenzoyl)-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and Huntington's disease. It has been shown to have neuroprotective effects by inhibiting the activation of c-Jun N-terminal kinase (JNK), a protein kinase that is involved in neuronal cell death.